![molecular formula C15H12ClN3O B2584922 1-(3-chlorophenyl)-3-(1H-indol-3-yl)urea CAS No. 941926-99-4](/img/structure/B2584922.png)
1-(3-chlorophenyl)-3-(1H-indol-3-yl)urea
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Description
1-(3-chlorophenyl)-3-(1H-indol-3-yl)urea, commonly known as CIU, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of cancer research. CIU is a small molecule inhibitor that targets protein kinases, which play a crucial role in cell signaling pathways.
Scientific Research Applications
Insecticidal Applications
Research has shown that derivatives of 1-(3-chlorophenyl)-3-(1H-indol-3-yl)urea, such as 1-(4-chlorophenyl)-3-(2,6-dichlorobenzoyl)-urea and 1-(4-chlorophenyl)-3-(2,6-difluorobenzoyl)-urea, represent a new class of insecticides with a novel mode of action. These compounds have demonstrated insecticidal activity by interfering with the process of cuticle deposition, leading to failure in molting or pupating and resulting in the death of the insect (Mulder & Gijswijt, 1973).
Optical and Electronic Properties
Studies on the electronic and optical properties of related chalcone derivatives, such as 3-(4-chlorophenyl)-1-(pyridin-3-yl) prop-2-en-1-one, have revealed significant electro-optic properties, including high second and third harmonic generation values, which suggest potential applications in nonlinear optics and optoelectronic device fabrications (Shkir et al., 2018).
Structural and Chemical Analysis
The synthesis and structural analysis of novel indole derivatives have been extensively studied, providing insights into their molecular structures, vibrational modes, and potential for applications in fields requiring specific molecular functionalities (Tariq et al., 2020).
Biological Activity
Research into the biological activity of this compound derivatives has shown promising results in areas such as antitumor activities and the potential for developing new therapeutic agents (Ling et al., 2008).
Environmental Impact and Safety
Investigations into the environmental safety and impact of related compounds, such as triclocarban (N-(4-chlorophenyl)-N'-(3,4-dichlorophenyl)urea), have been conducted to understand their occurrence in aquatic environments and their potential as contaminants (Halden & Paull, 2004).
properties
IUPAC Name |
1-(3-chlorophenyl)-3-(1H-indol-3-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClN3O/c16-10-4-3-5-11(8-10)18-15(20)19-14-9-17-13-7-2-1-6-12(13)14/h1-9,17H,(H2,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXTIERYSEJQGHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)NC(=O)NC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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